BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Ots964
Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ots964

Cat. No.: B15608092

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of Ots964 stock
solutions using Dimethyl Sulfoxide (DMSO) as a solvent. Ots964 is a potent and selective
inhibitor of T-LAK cell-originated protein kinase (TOPK) and Cyclin-dependent kinase 11
(CDK11), making it a valuable tool in cancer research and drug development.[1][2][3][4] Proper
preparation and storage of the stock solution are crucial for obtaining accurate and
reproducible experimental results.

Quantitative Data Summary

For consistent and accurate experimental outcomes, it is imperative to start with a precisely
prepared stock solution. The following table summarizes the key quantitative data for Ots964
and its hydrochloride salt. Note that Ots964 is available as a free base and as a hydrochloride
salt, which have different molecular weights. Ensure you are using the correct molecular weight
for your calculations based on the form of the compound you have.
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Ots964
Parameter Ots964 . Source(s)
Hydrochloride

Molecular Formula C23H24N202S C23H25CIN202S [31[5]
Molecular Weight 392.51 g/mol 428.97 g/mol [11[31[5]
o > 83.33 mg/mL
Solubility in DMSO Soluble [11[3]
(194.26 mM)
Recommended -20°C forup to 3 -20°C forup to 3
[2]

Storage of Powder years years

-80°C forup to 2 -80°C for up to 2

Stock Solution

years; -20°C for up to years; -20°C for up to [1]
Storage

1 year 1 year

Note on DMSO Quality: The solubility of Ots964 can be significantly impacted by the quality of
the DMSO. It is strongly recommended to use a new, unopened bottle of anhydrous, high-purity
DMSO to minimize the presence of water, which can reduce the solubility of the compound.[1]

[4]

Experimental Protocol: Preparation of a 10 mM
Ots964 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Ots964 hydrochloride. If
you are using the free base form of Ots964, adjust the mass accordingly using its specific
molecular weight.

Materials:

Ots964 hydrochloride powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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o Pipettes and sterile, filtered pipette tips
o Vortex mixer

o (Optional) Sonicator water bath
Procedure:

e Determine the Required Mass:

o To prepare 1 mL of a 10 mM Ots964 hydrochloride stock solution, the required mass is
calculated as follows:

» Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
» Mass (mg) = 0.010 mol/L x 0.001 L x 428.97 g/mol x 1000 mg/g = 4.29 mg
e Weighing the Compound:
o Tare a sterile microcentrifuge tube on the analytical balance.
o Carefully weigh out 4.29 mg of Ots964 hydrochloride powder into the tared tube.
e Adding the Solvent:

o Add 1 mL of anhydrous, high-purity DMSO to the microcentrifuge tube containing the
Ots964 hydrochloride powder.

 Dissolution:
o Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.

o If the compound does not fully dissolve with vortexing, sonication in a water bath for 5-10
minutes at room temperature can be used to aid dissolution.[6]

e Aliquoting and Storage:
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o Once the Ots964 is fully dissolved, it is recommended to aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes. This will prevent repeated
freeze-thaw cycles which can degrade the compound.

o For long-term storage (up to 2 years), store the aliquots at -80°C.[1]
o For shorter-term storage (up to 1 year), aliquots can be stored at -20°C.[1]

o Before use, thaw an aliquot at room temperature and gently vortex before making further
dilutions in your desired cell culture medium or buffer.

Caution: DMSO is known to have biological effects and can alter signaling pathways in some
cell lines.[7][8] It is crucial to include a vehicle control (DMSO alone at the same final
concentration as used for the Ots964 treatment) in all experiments to account for any solvent-
specific effects.

Visualizing the Mechanism of Action

To understand the cellular context in which Ots964 functions, the following diagrams illustrate
the experimental workflow for preparing the stock solution and the primary signaling pathway
inhibited by Ots964.
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Experimental Workflow
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Experimental workflow for Ots964 stock solution preparation.
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Simplified signaling pathway of Ots964.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

